Cas no 89744-93-4 (Propanoic acid, 2-[2,4-bis(1,1-dimethylpropyl)phenoxy]-2-methyl-)

• Product Name: Propanoic acid, 2-[2,4-bis(1,1-dimethylpropyl)phenoxy]-2-methyl-
• CAS No: 89744-93-4
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 590465
• PubChem ID: 58722600
• Update Time: 2025-04-19

Propanoic acid, 2-[2,4-bis(1,1-dimethylpropyl)phenoxy]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-[2,4-bis(2-methylbutan-2-yl)phenoxy]-2-methylpropanoic acid
• Propanoic acid, 2-[2,4-bis(1,1-dimethylpropyl)phenoxy]-2-methyl-
• SCHEMBL14566001
• DTXSID40729768
• 89744-93-4

• Inchi： 1S/C20H32O3/c1-9-18(3,4)14-11-12-16(23-20(7,8)17(21)22)15(13-14)19(5,6)10-2/h11-13H,9-10H2,1-8H3,(H,21,22)
• InChI Key： ZYSMRQQLDCYFRD-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)(C)C)C1=CC=C(C=C1C(C)(C)CC)C(C)(C)CC

Computed Properties

• Exact Mass: 320.23514488g/mol
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 46.5Ų